Cas no 39880-77-8 (N-Methylthiophene-2-carboxamide)

N-Methylthiophene-2-carboxamide is a heterocyclic organic compound featuring a thiophene ring substituted with a carboxamide group at the 2-position and a methyl group on the nitrogen. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and material science. Its robust stability and reactivity make it suitable for functionalization and coupling reactions, enabling the synthesis of complex molecules. The compound’s well-defined chemical properties and high purity ensure consistent performance in research and industrial processes. Its compatibility with a range of reagents and conditions further enhances its utility in diverse chemical transformations.
N-Methylthiophene-2-carboxamide structure
39880-77-8 structure
Product Name:N-Methylthiophene-2-carboxamide
CAS No:39880-77-8
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD01211948
CID:925021
PubChem ID:819552
Update Time:2025-05-25

N-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide,N-methyl-(6CI,7CI,9CI)
    • 1,1,2,2,3,3,4,4-octafluorobutane
    • N-Methylthiophene-2-carboxamide
    • THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE
    • 1,4-Dihydrooctafluorobutane
    • Butane,1,1,2,2,3,3,4,4-octafluoro
    • N-Methyl-2-thiophene carboxamide
    • N-Methyl-thiophen-carboxamid-(2)
    • Thiophen-2-carbonsaeure-methylamid
    • 2-Thiophenecarboxamide,N-methyl
    • AK-830/25033017
    • 2-Thiophenecarboxamide, N-methyl-
    • N-methylthiophen-2-carboxamide
    • EN300-315292
    • MFCD01211948
    • DTXSID60878909
    • 39880-77-8
    • n-methyl-2-thiophenecarboxamide
    • N-Methyl-2-(aminocarbonyl)thiophene
    • DB-096794
    • N-Methylthiophene-2-carboxamide; Tenoxicam Imp. C (EP); Tenoxicam Impurity C
    • Z32016662
    • SCHEMBL77352
    • AKOS005254806
    • MDL: MFCD01211948
    • Inchi: 1S/C6H7NOS/c1-7-6(8)5-3-2-4-9-5/h2-4H,1H3,(H,7,8)
    • InChI Key: JNUIOYAYNFFHTC-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NC)=O

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 142-145 °C (decomposition)
  • Boiling Point: 328.3±15.0 °C at 760 mmHg
  • Flash Point: 152.3±20.4 °C
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 57.34000
  • LogP: 1.49860
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methylthiophene-2-carboxamide Security Information

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N-Methylthiophene-2-carboxamide Production Method

N-Methylthiophene-2-carboxamide Suppliers

Amadis Chemical Company Limited
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(CAS:39880-77-8)N-Methylthiophene-2-carboxamide
Order Number:A1158249
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:44
Price ($):277.0/428.0/554.0/807.0
Email:sales@amadischem.com

Additional information on N-Methylthiophene-2-carboxamide

Comprehensive Overview of N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8): Properties, Applications, and Industry Insights

N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic amide derivative, featuring a thiophene ring and a methylcarboxamide group, serves as a versatile building block in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this molecule has become a subject of interest for researchers exploring bioactive small molecules and medicinal chemistry intermediates.

The compound’s molecular formula, C6H7NOS, and its thiophene-2-carboxamide backbone contribute to its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Recent studies highlight its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the pharmaceutical industry’s focus on targeted therapies. Users frequently search for "N-Methylthiophene-2-carboxamide synthesis" or "CAS 39880-77-8 suppliers," reflecting its commercial relevance.

In agrochemical applications, N-Methylthiophene-2-carboxamide derivatives are investigated for their role in crop protection formulations. The thiophene moiety’s electron-rich structure enables interactions with biological targets, making it valuable for designing pesticide intermediates. Environmental concerns have driven searches for "green chemistry alternatives for thiophene derivatives," positioning this compound as a candidate for sustainable innovation.

From a technical perspective, the compound’s purity (typically ≥95% by HPLC) and stability under inert atmospheres are critical for industrial use. Analytical methods like GC-MS and NMR spectroscopy are commonly employed for quality control. Researchers often inquire about "N-Methylthiophene-2-carboxamide NMR peaks" or "39880-77-8 spectroscopic data," emphasizing the need for detailed characterization protocols.

Emerging trends in AI-driven drug discovery have further spotlighted N-Methylthiophene-2-carboxamide as a fragment library component. Computational models predict its binding affinity for enzyme active sites, accelerating hit-to-lead optimization. This aligns with frequent search queries such as "thiophene-based drug design" and "machine learning in heterocyclic chemistry."

Regulatory compliance remains a key consideration. While CAS 39880-77-8 is not classified as hazardous under major chemical inventories, proper handling guidelines—including PPE recommendations—are often searched alongside "N-Methylthiophene-2-carboxamide safety data sheet." Suppliers increasingly provide REACH-compliant documentation to meet global standards.

The compound’s market trajectory reflects broader demand for custom synthesis intermediates. Patent analyses reveal its inclusion in innovative therapeutic formulations, particularly in oncology and neurology. Searches for "buy N-Methylthiophene-2-carboxamide" often correlate with regional pharmaceutical hubs in North America and Asia-Pacific.

In conclusion, N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span high-value research to industrial-scale production, driven by evolving scientific priorities and technological advancements. Ongoing studies into its structure-activity relationships will likely expand its role in next-generation chemical solutions.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:39880-77-8)N-Methylthiophene-2-carboxamide
A1158249
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):277.0/428.0/554.0/807.0
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